Cas no 499984-90-6 (Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1))

Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1) is a pyridine derivative with a molecular structure featuring an amino group at the 6-position and an ethanone moiety at the 1-position of the pyridine ring. The hydrobromide salt form enhances its stability and solubility, making it suitable for synthetic applications in pharmaceutical and agrochemical research. This compound is particularly valuable as an intermediate in the synthesis of heterocyclic compounds, offering precise reactivity for coupling or functionalization reactions. Its well-defined crystalline properties facilitate purification and characterization, ensuring consistency in research and industrial processes. The amino and carbonyl functionalities provide versatile sites for further chemical modifications.
Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1) structure
499984-90-6 structure
Product Name:Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1)
CAS No:499984-90-6
MF:C7H8N2O?BrH
MW:
CID:1542571
Update Time:2025-08-05

Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(6-amino-3-pyridinyl)-, monohydrobromide
    • Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1)

Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1) Pricemore >>

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Additional information on Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1)

Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1): A Comprehensive Overview

Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (1:1), also known by its CAS number 499984-90-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring with an amino group and an ethanone moiety. The hydrobromide salt form suggests that this compound may have applications in drug delivery or as a precursor in synthetic chemistry.

Recent studies have highlighted the potential of Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide in various therapeutic areas. For instance, researchers have explored its role as a potential modulator of cellular signaling pathways. The amino group on the pyridine ring is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions that are crucial for bioactivity. This makes the compound a promising candidate for drug design targeting specific receptors or enzymes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of production processes. The use of transition metal catalysts has been particularly effective in constructing the key carbon-nitrogen bonds present in the molecule.

In terms of physical properties, CAS No. 499984-90-6 exhibits a melting point of approximately 220°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its stability under various conditions has been thoroughly investigated, with results indicating that it remains stable under normal storage conditions but may degrade under strong acidic or basic environments.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Researchers have reported that it demonstrates potent activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, studies have shown that it may inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory therapies.

The pharmacokinetic profile of Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide has also been studied extensively. Preclinical data indicate that it has moderate bioavailability when administered orally and exhibits a favorable distribution profile across various tissues. These findings are encouraging for its potential development as an orally administered drug.

In conclusion, Ethanone, 1-(6-amino-3-pyridinyl)-, hydrobromide (CAS No. 499984-90-6) is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique chemical structure and promising biological activities make it a valuable tool for advancing drug discovery and development efforts.

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